Cas no 70381-98-5 (Prop-2-ynyl 2,2,2-trichloroacetimidate)

• Product Name: Prop-2-ynyl 2,2,2-trichloroacetimidate
• CAS No: 70381-98-5
• MF: C₅H₄Cl₃NO
• MW: 200.450358390808
• CID: 2131823
• PubChem ID: 12474711
• Update Time: 2024-10-27

Prop-2-ynyl 2,2,2-trichloroacetimidate Chemical and Physical Properties

Names and Identifiers

• prop-2-ynyl 2,2,2-trichloroacetimidate
• propargyl trichloroacetimidate
• Trichloroacetimidic acid propargyl ester
• SCHEMBL7842694
• 70381-98-5
• Prop-2-yn-1-yl 2,2,2-trichloroacetimidate
• Prop-2-ynyl 2,2,2-trichloroacetimidate

• Inchi： 1S/C5H4Cl3NO/c1-2-3-10-4(9)5(6,7)8/h1,9H,3H2
• InChI Key： LTNYEBBBIKLYEZ-UHFFFAOYSA-N
• SMILES： ClC(C(=N)OCC#C)(Cl)Cl

Computed Properties

• Exact Mass: 198.935847g/mol
• Monoisotopic Mass: 198.935847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1
• XLogP3: 2.2